Cas no 2098031-73-1 (4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride)

• Product Name: 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride
• CAS No: 2098031-73-1
• MF: C₈H₁₃ClN₂O₃
• MW: 220.653421163559
• CID: 4775709
• Update Time: 2025-06-08

4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride
• 4-(azetidin-3-ylmethyl)morpholine-3,5-dione;hydrochloride
• 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride

• Inchi： 1S/C8H12N2O3.ClH/c11-7-4-13-5-8(12)10(7)3-6-1-9-2-6;/h6,9H,1-5H2;1H
• InChI Key： WNUMMKMTRRDRIA-UHFFFAOYSA-N
• SMILES： Cl.O1CC(N(C(C1)=O)CC1CNC1)=O

Computed Properties

• Exact Mass: 220.0614700 g/mol
• Monoisotopic Mass: 220.0614700 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 220.65
• Topological Polar Surface Area: 58.6

Additional information on 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride

Introduction to 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride (CAS No. 2098031-73-1)

4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride (CAS No. 2098031-73-1) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The unique structural features of this molecule, including its azetidinylmethyl and morpholine moieties, contribute to its potential as a pharmacophore in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery. This property makes it particularly suitable for further investigation in preclinical and clinical studies. The dione moiety in the molecular structure suggests possible reactivity and functionalization opportunities, which could be exploited to develop derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The azetidin-3-ylmethyl group is known to be a versatile structural component that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature has been leveraged in the design of compounds targeting enzymes and receptors involved in inflammation, cancer, and infectious diseases.

One of the most compelling aspects of 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride is its potential as a lead compound for the development of drugs against neglected tropical diseases. Current research indicates that this molecule may exhibit activity against pathogens that pose significant challenges to global health. The morpholine ring is particularly noteworthy for its presence in several FDA-approved drugs, which underscores its safety and efficacy profile.

The synthesis of 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of this molecule. These techniques not only improve the efficiency of synthesis but also allow for the introduction of structural modifications that can fine-tune biological activity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing millions of potential drug candidates. By leveraging machine learning algorithms and molecular docking simulations, researchers can predict the binding affinity and selectivity of 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride towards target proteins. This approach has significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

The pharmacological evaluation of 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit key enzymes involved in disease pathogenesis. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes implicated in cancer cell proliferation and survival. Additionally, its interaction with receptors expressed on immune cells indicates potential applications in modulating immune responses.

Preclinical studies are essential for assessing the safety and efficacy of new drug candidates before they can be tested in human trials. Animal models provide valuable insights into how 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride behaves within a living system. These studies have shown promising results regarding its tolerability and pharmacokinetic profile. The compound exhibits moderate oral bioavailability and distributes widely throughout various tissues, suggesting broad therapeutic reach.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the research on 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride. By integrating knowledge from different scientific domains, researchers can optimize the compound’s properties to maximize its therapeutic potential.

The future prospects for 4-(Azetidin-3-ylmethyl)morpholine-3,5-dione hydrochloride are bright, with ongoing studies aimed at elucidating its mechanism of action and identifying new applications. Innovations in drug delivery systems may further enhance its clinical utility by improving targeted delivery and reducing side effects. As research continues to uncover new biological pathways and therapeutic targets, compounds like this one will play a crucial role in addressing unmet medical needs.